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Compound of Interest

Compound Name: 1,3-Thiazinan-2-one

CAS No.: 14889-64-6

Cat. No.: B1265977

Get Quote

Executive Summary
1,3-Thiazinan-2-one (Tetrahydro-2H-1,3-thiazin-2-one) is a saturated six-membered

heterocyclic scaffold containing nitrogen and sulfur atoms in a 1,3-relationship, flanked by a

ketone at the 2-position.[1] Unlike its five-membered analogue (thiazolidinone), which is

ubiquitous in antidiabetic (glitazones) and broad-spectrum antimicrobial research, the 1,3-
thiazinan-2-one core is a specialized pharmacophore.

Its primary utility lies in Prostaglandin E2 (EP4) receptor agonism, where it serves as a

hydrolytically stable bioisostere to lactams and lactones, offering improved lipophilicity and

blood-brain barrier (BBB) penetration. Emerging data also suggests utility as a cationic mimic in

antibacterial agents targeting membrane integrity.
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Feature 1,3-Thiazinan-2-one 1,3-Oxazinan-2-one
1,3-Thiazolidin-2-

one

Ring Size 6-Membered 6-Membered 5-Membered

Heteroatoms S, N O, N S, N

Lipophilicity (LogP) High (S is lipophilic) Moderate (O is polar) Moderate

Conformation Chair/Twist-Boat Chair Envelope

Primary Bioactivity
EP4 Agonist,

Antibacterial

EP4 Agonist, CNS

active

Antidiabetic (PPAR

), Antimicrobial

Metabolic Stability
High (S is resistant to

hydrolysis)

Moderate (Lactone-

like)
Variable

Biological Activity & Mechanism of Action[5][6]
A. EP4 Receptor Agonism (Ocular & Bone Therapeutics)
The 1,3-thiazinan-2-one scaffold is a critical component in the design of selective EP4

receptor agonists. These compounds mimic the core structure of Prostaglandin E2 but with

enhanced stability.

Mechanism: The scaffold binds to the EP4 G-protein coupled receptor (GPCR), activating

the cAMP/PKA signaling pathway.

Therapeutic Outcome:

Glaucoma: Reduces intraocular pressure (IOP) by facilitating aqueous humor outflow.

Bone Remodeling: Stimulates osteoblast differentiation, aiding in osteoporosis treatment.

Analogue Comparison:

vs. 1,3-Oxazinan-2-one: The thiazinan-2-one analogues often exhibit higher binding

affinity due to the "soft" nature of the sulfur atom interacting with hydrophobic pockets in

the EP4 receptor, compared to the harder oxygen atom in oxazinanones.
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Data Support: Patents (e.g., US7238710) report activity ranges for these derivatives

between 0.01 nM and 100 nM, indicating high potency.

B. Antibacterial Activity (Cationic Steroid Mimics)
Recent studies utilize the 1,3-thiazinan-2-one ring to construct cationic amphiphiles that mimic

the activity of cationic steroid antibiotics (CSAs).

Mechanism: The lipophilic sulfur ring inserts into bacterial membranes, while attached

cationic groups (amines) disrupt the electrochemical gradient, causing cell lysis.

Performance:

vs. Acyclic Thioureas: Cyclic thiazinan-2-ones show superior metabolic stability and

reduced toxicity compared to acyclic analogues, which are prone to rapid oxidative

desulfurization.

Spectrum: Effective against Gram-positive (S. aureus) and select Gram-negative strains.

C. Antiparasitic Agents
The scaffold serves as a linker in isoxazoline-substituted benzamides. Here, the ring acts as a

rigid spacer that orients the active isoxazoline moiety for optimal binding to parasite GABA-

gated chloride channels.

Structural Activity Relationship (SAR) Analysis
The biological efficacy of 1,3-thiazinan-2-one is governed by three structural vectors:

Ring Size Effect (5 vs. 6):

5-membered (Thiazolidinone): Planar/Envelope shape. Favors intercalation and PPAR

binding.

6-membered (Thiazinan-2-one): Chair conformation.[2] Provides a distinct 3D volume that

fits larger GPCR binding pockets (like EP4) better than the planar 5-membered rings.

Chalcogen Effect (S vs. O):
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Replacing Oxygen (Oxazinan-2-one) with Sulfur (Thiazinan-2-one) increases lipophilicity

and van der Waals radius (1.85 Å vs 1.40 Å). This steric bulk often improves selectivity by

excluding the molecule from smaller, off-target binding sites.

N-Substitution:

The Nitrogen at position 3 is the primary vector for diversification. Attaching aryl or

heteroaryl groups here dictates the drug's specific indication (e.g., phenyl for EP4, cationic

alkyl chains for antibacterial).

Visualization: SAR Logic Flow
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Caption: Structural Activity Relationship (SAR) vectors determining biological outcomes for 1,3-
thiazinan-2-one.

Experimental Protocols
Protocol A: Synthesis via Carbonyl Sulfide (Standard)
This method is preferred for generating the core scaffold from accessible haloamines.

Reagents: 3-Bromopropylamine hydrobromide, Carbonyl Sulfide (COS), KOH, Methanol.[3]

Procedure:

Step 1: Dissolve 3-bromopropylamine hydrobromide in Methanol (0.5 M) at -40°C.
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Step 2: Bubble COS gas through the solution for 30 minutes.

Step 3: Add ethanolic KOH dropwise while maintaining temperature between -35°C and

-28°C.

Step 4: Allow the mixture to warm to room temperature (RT) and stir for 2 hours.

Step 5: Evaporate solvent, extract with dichloromethane (DCM), and recrystallize from

ethanol.

Yield: Typically 65–80%.

Validation: IR spectrum should show strong C=O stretch at ~1640 cm⁻¹.

Protocol B: Rhodium-Catalyzed Carbonylation
(Advanced)
Used for high-precision synthesis of N-substituted derivatives from isothiazolidines.

Reagents: N-alkylisothiazolidine, [Rh(COD)Cl]₂, KI, CO gas, Toluene.

Procedure:

Step 1: Charge a pressure vessel with N-alkylisothiazolidine (1.0 eq), [Rh(COD)Cl]₂ (5

mol%), and KI (10 mol%) in Toluene.

Step 2: Pressurize with CO (50 atm).

Step 3: Heat to 120°C for 15 hours.

Step 4: Cool, vent CO, and purify via silica gel chromatography.

Mechanism: Oxidative addition of Rh into the S-N bond, followed by CO insertion and

reductive elimination.[1]

Protocol C: In Vitro EP4 Binding Assay (Radioligand)
To verify biological activity against the EP4 receptor.
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Cell Line: HEK293 cells stably expressing human EP4 receptor.

Ligand: [³H]-Prostaglandin E2 ([³H]-PGE2).

Workflow:

Membrane Prep: Homogenize cells in buffer (10 mM MES, pH 6.0, 1 mM EDTA, 10 mM

MgCl₂).

Incubation: Incubate 10 µg membrane protein with 1 nM [³H]-PGE2 and varying

concentrations of the test 1,3-thiazinan-2-one compound (10⁻¹⁰ to 10⁻⁵ M) for 60 min at

30°C.

Termination: Rapid filtration through GF/B glass fiber filters.

Measurement: Liquid scintillation counting.

Data Analysis: Calculate IC50 and Ki using non-linear regression (Prism/GraphPad).
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Caption: Dual synthetic pathways for accessing the 1,3-thiazinan-2-one scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1265977?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/toc/orlef7/6/20
https://journals.iucr.org/e/issues/2025/11/00/hb8168/index.html
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-018-00578
https://www.benchchem.com/product/b1265977/docs#comparative-guide-1-3-thiazinan-2-one-biological-activity-1-2-3
https://www.benchchem.com/product/b1265977/docs#comparative-guide-1-3-thiazinan-2-one-biological-activity-1-2-3
https://www.benchchem.com/product/b1265977/docs#comparative-guide-1-3-thiazinan-2-one-biological-activity-1-2-3
https://www.benchchem.com/product/b1265977/docs#comparative-guide-1-3-thiazinan-2-one-biological-activity-1-2-3
https://www.benchchem.com/product/b1265977?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com
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